Cas no 1350988-87-2 (N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine)

• Product Name: N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine
• CAS No: 1350988-87-2
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• MDL: MFCD22587765
• CID: 4695914
• PubChem ID: 71300261
• Update Time: 2025-11-03

N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-furylmethyl)-4,7-dimethoxy-1,3-benzothiazol-2-amine
• N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine

• MDL： MFCD22587765
• Inchi： 1S/C14H14N2O3S/c1-17-10-5-6-11(18-2)13-12(10)16-14(20-13)15-8-9-4-3-7-19-9/h3-7H,8H2,1-2H3,(H,15,16)
• InChI Key： ZFTKJYRQYACXKQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=C(C1=2)OC)OC)NCC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 84.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine

N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine: A Comprehensive Overview

N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine, commonly referred to by its CAS number 1350988-87-2, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are known for their versatile chemical properties and wide-ranging uses in fields such as pharmacology, material science, and agriculture. The structure of this compound is characterized by a benzothiazole ring system with specific substituents that confer unique functional properties.

The benzothiazole core of this compound is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, which contribute to the compound's reactivity and stability. The substituents on the benzothiazole ring include methoxy groups at positions 4 and 7, as well as an N-(furan-2-yl)methyl group at position 2. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

Recent studies have highlighted the potential of N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine in drug discovery. The presence of the furan moiety introduces additional electronic complexity, which can enhance the molecule's ability to interact with biological targets. For instance, research has shown that this compound exhibits promising anti-inflammatory and anti-tumor activities in preclinical models. Its ability to modulate key signaling pathways makes it a valuable candidate for further exploration in therapeutic development.

In addition to its pharmacological applications, this compound has also been investigated for its potential in material science. The benzothiazole framework is known for its fluorescent properties, which can be exploited in the development of advanced materials such as sensors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for large-scale applications.

The synthesis of N-[(furan-2-yl)methyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization with the methoxy and furan-containing substituents through various coupling reactions. Recent research has focused on optimizing these reactions to improve yield and purity while reducing environmental impact.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, this compound undergoes hydrolytic degradation, releasing less complex byproducts that are less harmful to the environment. This information is critical for developing sustainable practices in its production and use.

In conclusion, N-[(furan-2-yi)methyl]-4,7-dimethoxy-l ,3-benzothiazol - 2 - amine (CAS No: 1350988 - 87 - 2) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, material science, and beyond. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific innovation.